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Compound of Interest

Compound Name: Boc-His(Dnp)-OH

Cat. No.: B557148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

purification of Nα-tert-butyloxycarbonyl-Nτ-(2,4-dinitrophenyl)-L-histidine (Boc-His(Dnp)-OH), a

critical building block in solid-phase peptide synthesis (SPPS). This document details the

chemical principles, experimental protocols, and analytical characterization of this essential

amino acid derivative.

Core Concepts: The Strategic Importance of Boc-
His(Dnp)-OH in Peptide Synthesis
The unique properties of the histidine imidazole side chain, particularly its nucleophilicity and

basicity, present challenges in peptide synthesis, often leading to side reactions and

racemization. The use of protecting groups is therefore essential. Boc-His(Dnp)-OH is a

strategically protected histidine derivative designed for use in Boc-based SPPS. The Nα-Boc

group provides temporary protection of the alpha-amino group, while the Nτ-Dnp group offers

robust, acid-stable protection of the imidazole side chain. The electron-withdrawing nature of

the dinitrophenyl (Dnp) group effectively suppresses racemization during peptide coupling

reactions.

Physicochemical and Analytical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b557148?utm_src=pdf-interest
https://www.benchchem.com/product/b557148?utm_src=pdf-body
https://www.benchchem.com/product/b557148?utm_src=pdf-body
https://www.benchchem.com/product/b557148?utm_src=pdf-body
https://www.benchchem.com/product/b557148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical and analytical data for Boc-His(Dnp)-OH is presented

in the table below, providing a valuable resource for its identification and characterization.

Property Value

Chemical Name
Nα-tert-butyloxycarbonyl-Nτ-(2,4-dinitrophenyl)-

L-histidine

Synonyms
Boc-His(Dnp)-OH, N-alpha-Boc-N-im-

dinitrophenyl-L-histidine

CAS Number 25024-53-7

Molecular Formula C₁₇H₁₉N₅O₈

Molecular Weight 421.36 g/mol

Appearance White to yellow or beige powder

Melting Point 98-100 °C (decomposes)[1]

Optical Rotation [α]²⁰/D +61 ± 3° (c = 1% in ethyl acetate)

Purity ≥98.0% (TLC)

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone. Slightly soluble in

water.[1]

Synthesis Pathway of Boc-His(Dnp)-OH
The synthesis of Boc-His(Dnp)-OH is a two-step process, beginning with the protection of the

α-amino group of L-histidine with a tert-butyloxycarbonyl (Boc) group, followed by the

dinitrophenylation of the imidazole side chain.
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L-Histidine Boc-His-OH

Step 1:
Boc Protection Boc-His(Dnp)-OH

Step 2:
Dinitrophenylation

Di-tert-butyl dicarbonate
(Boc)₂O, Base

2,4-Dinitrofluorobenzene
(DNFB), Base
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Crude Boc-His(Dnp)-OH
(Yellow Solid/Foam)

Dissolve in a minimum amount
of a suitable solvent
(e.g., Ethyl Acetate)

Add a non-polar solvent
(e.g., Hexane or Heptane)

to induce crystallization

Isolate crystals by filtration

Wash crystals with cold
non-polar solvent

Dry under vacuum

Pure Boc-His(Dnp)-OH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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